Cas no 922059-45-8 (2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922059-45-8
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5932428
• PubChem ID: 16826966
• Update Time: 2025-05-21

2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 2-methoxy-4,5-dimethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• AKOS024635851
• 922059-45-8
• 2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• VU0490718-1
• F2278-0246

• Inchi： 1S/C18H20N2O4S/c1-11-8-16(24-3)17(9-12(11)2)25(22,23)20-14-5-6-15-13(10-14)4-7-18(21)19-15/h5-6,8-10,20H,4,7H2,1-3H3,(H,19,21)
• InChI Key： VQNYPHLKSHRWCJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC(C)=C(C)C=C1OC

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

2-Methoxy-4,5-Dimethyl-N-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzene-1-Sulfonamide

The compound 922059-45-8, also known as 2-methoxy-4,5-dimethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule is characterized by a benzene ring substituted with a methoxy group at position 2 and dimethyl groups at positions 4 and 5. Additionally, the molecule features a sulfonamide group attached to a tetrahydroquinoline moiety at position 1 of the benzene ring.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. The tetrahydroquinoline moiety in this compound contributes to its unique pharmacokinetic properties, including improved bioavailability and reduced toxicity. The presence of the sulfonamide group further enhances the molecule's ability to act as a bioisostere in medicinal chemistry applications. This makes 922059-45-8 a promising candidate for the development of novel therapeutic agents targeting various diseases.

The synthesis of 922059-45-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzene ring with appropriate substituents and the subsequent coupling reaction with the tetrahydroquinoline derivative. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

In terms of biological activity, 922059-45-8 has shown remarkable selectivity towards specific molecular targets. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This selectivity is attributed to the precise spatial arrangement of substituents on the benzene ring and the tetrahydroquinoline moiety. Such properties make this compound a valuable tool in drug design and development.

Moreover, the compound exhibits excellent solubility in various solvents, which is crucial for its application in pharmaceutical formulations. Its stability under physiological conditions further enhances its potential as a drug candidate. Researchers have also explored its use in combinatorial chemistry libraries to screen for new bioactive molecules.

From an environmental perspective, 922059-45-8 has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with current trends towards sustainable chemistry practices.

In conclusion, 922059-45-8 stands out as a versatile compound with immense potential across multiple fields. Its unique structure, coupled with favorable pharmacokinetic and environmental profiles, positions it as a key player in future research and development endeavors.